1-(Furan-3-yl)ethanone
Overview
Description
Furans, including "1-(Furan-3-yl)ethanone", are heterocyclic organic compounds consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. These compounds play a crucial role in the synthesis of various chemicals, pharmaceuticals, and materials due to their unique chemical properties and reactivity (Zhang & Zhang, 2022).
Synthesis Analysis
The synthesis of furans, and by extension potentially "1-(Furan-3-yl)ethanone", involves several methods, including the catalytic transformation of biomass-derived furfurals. This process is significant in utilizing renewable resources to produce furan derivatives, which are key intermediates in chemical synthesis (Dutta & Bhat, 2021).
Molecular Structure Analysis
Furans possess a planar structure with conjugated π-electrons across the ring, contributing to their chemical reactivity. The molecular structure of "1-(Furan-3-yl)ethanone" would include a ketone functional group, affecting its reactivity and physical properties.
Chemical Reactions and Properties
Furans undergo a variety of chemical reactions, including Diels-Alder cycloadditions, which are crucial for synthesizing complex organic molecules. The reactivity of furans with different nucleophiles and electrophiles allows for a broad range of chemical transformations (Galkin & Ananikov, 2021).
Scientific Research Applications
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Organic Chemistry
- 1-(Furan-3-yl)ethanone is a type of furan compound. Furans are five-membered aromatic heterocycles containing one oxygen atom that are important building blocks in organic chemistry .
- They are found in various natural sources, mostly in plants, algae, and microorganisms .
- Recent advances in the synthesis of furan compounds have been discussed, with some classical methods being modified and improved, while other new methods have been developed .
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Pharmaceutical Chemistry
- The furan nucleus is found in a large number of biologically active materials .
- The furan ring is a constituent of several important natural products, including furan flavonoids, furan lactones, furanocoumarins, and many natural terpenoids .
- These moieties are widely employed as antibacterial, antiviral, anti-inflammatory, antifungal, antitumor, antihyperglycemic, analgesic, anticonvulsant, etc .
- A series of novel di arylhydrazine derivatives containing a furan ring were synthesized by the reaction of 5-fluorophenyl-2-furoyl chloride with substituted benzoyl hydrazide in anhydrous dichloromethane under reflux .
- These furan derivatives show broad-spectrum antibacterial and insecticidal activities and exhibit pharmacological properties which include serving as anti-depressant and anti-inflammatory agents .
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Food Chemistry
- 1-(Furan-2-yl)ethanone, also known as 2-Acetylfuran, is an important flavor compound or intermediate in foods .
- It is isolated from essential oils, sweet corn products, fruits, and flowers .
- 2-Acetylfuran can also be formed from glucose and glycine by Maillard reaction .
- It can be used to synthesize Cefuroxime .
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Chemical Synthesis
- 1-(Furan-3-yl)ethanone can be used as a building block in the synthesis of various organic compounds .
- It can be used in the synthesis of highly functionalized 3-sulfonylfurans via conjugate addition of 3-cyclopropylideneprop-2-en-1-ones with sodium sulfinates and sequential 5-endo-trig iodocyclization .
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Material Science
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Environmental Science
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Petrochemical Industry
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Perfume Industry
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Agriculture
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Cosmetics
properties
IUPAC Name |
1-(furan-3-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6O2/c1-5(7)6-2-3-8-4-6/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCCKHXWBNPBUOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=COC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Furan-3-yl)ethanone | |
CAS RN |
14313-09-8 |
Source
|
| Record name | 1-(furan-3-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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